Cas no 32768-14-2 (1-(ethylsulfanyl)-3-isocyanatopropane)
32768-14-2 structure
Product Name:1-(ethylsulfanyl)-3-isocyanatopropane
CAS No:32768-14-2
MF:C6H11NOS
MW:145.222640275955
CID:1457625
PubChem ID:21490449
Update Time:2025-04-20
1-(ethylsulfanyl)-3-isocyanatopropane Chemical and Physical Properties
Names and Identifiers
-
- Propane, 1-(ethylthio)-3-isocyanato-
- 1-(ethylsulfanyl)-3-isocyanatopropane
- SCHEMBL11854787
- HNDNSTNKVVXMBU-UHFFFAOYSA-N
- 3-ethylthiopropyl isocyanate
- EN300-1837687
- 32768-14-2
-
- Inchi: 1S/C6H11NOS/c1-2-9-5-3-4-7-6-8/h2-5H2,1H3
- InChI Key: HNDNSTNKVVXMBU-UHFFFAOYSA-N
- SMILES: S(CC)CCCN=C=O
Computed Properties
- Exact Mass: 145.05613515g/mol
- Monoisotopic Mass: 145.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 99.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54.7Ų
1-(ethylsulfanyl)-3-isocyanatopropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1837687-1g |
1-(ethylsulfanyl)-3-isocyanatopropane |
32768-14-2 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1837687-5g |
1-(ethylsulfanyl)-3-isocyanatopropane |
32768-14-2 | 5g |
$2235.0 | 2023-09-19 | ||
| Enamine | EN300-1837687-10g |
1-(ethylsulfanyl)-3-isocyanatopropane |
32768-14-2 | 10g |
$3315.0 | 2023-09-19 | ||
| Enamine | EN300-1837687-0.05g |
1-(ethylsulfanyl)-3-isocyanatopropane |
32768-14-2 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1837687-0.1g |
1-(ethylsulfanyl)-3-isocyanatopropane |
32768-14-2 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1837687-0.25g |
1-(ethylsulfanyl)-3-isocyanatopropane |
32768-14-2 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1837687-0.5g |
1-(ethylsulfanyl)-3-isocyanatopropane |
32768-14-2 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1837687-1.0g |
1-(ethylsulfanyl)-3-isocyanatopropane |
32768-14-2 | 1g |
$1100.0 | 2023-06-04 | ||
| Enamine | EN300-1837687-2.5g |
1-(ethylsulfanyl)-3-isocyanatopropane |
32768-14-2 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1837687-5.0g |
1-(ethylsulfanyl)-3-isocyanatopropane |
32768-14-2 | 5g |
$3189.0 | 2023-06-04 |
1-(ethylsulfanyl)-3-isocyanatopropane Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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